Cas no 2248351-48-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-cyclopropyl-1-propyl-1H-pyrazole-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-cyclopropyl-1-propyl-1H-pyrazole-4-carboxylate
• CAS No: 2248351-48-4
• MF: C₁₈H₁₇N₃O₄
• MW: 339.345284223557
• CID: 6219829
• PubChem ID: 165724667
• Update Time: 2025-06-10

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-cyclopropyl-1-propyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-cyclopropyl-1-propyl-1H-pyrazole-4-carboxylate
• EN300-6518035
• 2248351-48-4

• Inchi： 1S/C18H17N3O4/c1-2-9-20-15(11-7-8-11)14(10-19-20)18(24)25-21-16(22)12-5-3-4-6-13(12)17(21)23/h3-6,10-11H,2,7-9H2,1H3
• InChI Key： QZFQFIBUHFKNSQ-UHFFFAOYSA-N
• SMILES： O(C(C1C=NN(CCC)C=1C1CC1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 339.12190603g/mol
• Monoisotopic Mass: 339.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-cyclopropyl-1-propyl-1H-pyrazole-4-carboxylate

Compound CAS No 2248351-48-4: 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 5-cyclopropyl-1-propyl-1H-pyrazole-4-carboxylate

The compound with CAS No 2248351-48-4, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-cyclopropyl-1-propyl-1H-pyrazole-4-carboxylate, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and its potential applications in drug development. The molecule consists of a pyrazole ring substituted with a cyclopropyl group and a propyl chain, which are connected to a carboxylic acid moiety. This carboxylic acid group is further linked to an isoindole derivative, specifically a dihydroisoindole with a dioxo functional group. The combination of these structural elements contributes to the compound's intriguing chemical properties and biological activity.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. The pyrazole ring, a five-membered aromatic heterocycle, is known for its versatility in medicinal chemistry due to its ability to participate in various hydrogen bonding interactions and π–π stacking. The presence of the cyclopropyl group adds strain to the molecule, potentially enhancing its reactivity and bioavailability. Additionally, the propyl chain introduces hydrophobicity, which can influence the compound's solubility and permeability across biological membranes.

The isoindole derivative in this compound serves as a rigid scaffold that can enhance molecular stability and improve pharmacokinetic properties. The dioxo functional group within the isoindole moiety may also play a role in modulating the compound's electronic properties, potentially influencing its interaction with biological targets such as enzymes or receptors. These structural features collectively make this compound an attractive candidate for further exploration in drug discovery programs.

One of the most promising aspects of this compound is its potential as a lead molecule for developing inhibitors of specific biological targets. For instance, recent research has focused on identifying small molecules that can modulate the activity of kinases or other enzymes involved in disease pathways. The unique combination of functional groups in this compound suggests that it could serve as a template for designing highly potent and selective inhibitors.

In terms of synthesis, this compound can be prepared through a multi-step process involving advanced organic chemistry techniques such as Suzuki coupling, Stille coupling, or other cross-coupling reactions. The synthesis typically begins with the preparation of the pyrazole core, followed by functionalization with the cyclopropyl and propyl groups. The isoindole derivative is then introduced via appropriate coupling reactions or cyclization steps. The overall synthetic strategy requires meticulous planning to ensure high yields and purity of the final product.

The biological evaluation of this compound has revealed interesting findings. In vitro assays have demonstrated moderate inhibitory activity against several target enzymes, suggesting that it could be further optimized for enhanced potency and selectivity. Preclinical studies have also indicated that the compound exhibits acceptable pharmacokinetic profiles, with reasonable absorption and distribution characteristics.

Looking ahead, ongoing research aims to explore the therapeutic potential of this compound in various disease models. For example, researchers are investigating its efficacy in cancer treatment by targeting key oncogenic pathways. Additionally, studies are being conducted to assess its potential as an anti-inflammatory agent or an antimicrobial agent.

In conclusion, CAS No 2248351-48-4 represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activity make it a valuable tool for drug discovery efforts. As research continues to unfold, this compound holds great potential for contributing to the development of innovative therapeutic agents that address unmet medical needs.